Cas no 84712-08-3 (5-Bromo-1-methyl-3H-1,3-benzodiazol-2-one)

5-Bromo-1-methyl-3H-1,3-benzodiazol-2-one is a heterocyclic organic compound featuring a benzodiazolone core substituted with a bromine atom at the 5-position and a methyl group at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine substitution enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The methyl group improves stability and modulates electronic properties, facilitating selective transformations. Its well-defined crystalline form ensures consistent purity, critical for research and industrial applications. This compound is particularly useful in the development of bioactive molecules, offering a balance of reactivity and handling stability.
5-Bromo-1-methyl-3H-1,3-benzodiazol-2-one structure
84712-08-3 structure
Product Name:5-Bromo-1-methyl-3H-1,3-benzodiazol-2-one
CAS No:84712-08-3
MF:C8H7BrN2O
MW:227.057980775833
MDL:MFCD00504782
CID:1093474
PubChem ID:13097910
Update Time:2025-11-02

5-Bromo-1-methyl-3H-1,3-benzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1-methyl-1,3-dihydro-2H-benzo[d]imidazol-2-one
    • 6-bromo-3-methyl-1H-benzimidazol-2-one
    • 2H-Benzimidazol-2-one,5-bromo-1,3-dihydro-1-methyl
    • 5-Bromo-1,3-dihydro-1-methyl-2H-benzimidazol-2-one (ACI)
    • 5-Bromo-1-methyl-1H-benzo[d]imidazol-2(3H)-one
    • 5-Bromo-1-methyl-1Hbenzo[d]imidazol-2(3H)-one
    • YNULJBICDDCLTN-UHFFFAOYSA-N
    • MFCD00504782
    • 5-Bromo-1-methyl-3H-1,3-benzodiazol-2-one
    • CS-0151147
    • 5-bromo-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one
    • AS-35873
    • 5-Bromo-1-methylbenzimidazol-2(3H)-one
    • AKOS022188155
    • EN300-2909739
    • DB-118316
    • SCHEMBL625508
    • 84712-08-3
    • 5-bromo-1-methyl-1,3-dihydro-2H-benzimidazol-2-one
    • SY242258
    • MDL: MFCD00504782
    • Inchi: 1S/C8H7BrN2O/c1-11-7-3-2-5(9)4-6(7)10-8(11)12/h2-4H,1H3,(H,10,12)
    • InChI Key: YNULJBICDDCLTN-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C2C(=CC(=CC=2)Br)N1

Computed Properties

  • Exact Mass: 225.97400
  • Monoisotopic Mass: 225.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 38.05000
  • LogP: 2.04140

5-Bromo-1-methyl-3H-1,3-benzodiazol-2-one Pricemore >>

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5-Bromo-1-methyl-3H-1,3-benzodiazol-2-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  30 min, rt
1.2 Reagents: Sodium carbonate Solvents: Water ;  basified, rt
Reference
Design and Discovery of N-(3-(2-(2-Hydroxyethoxy)-6-morpholinopyridin-4-yl)-4-methylphenyl)-2-(trifluoromethyl)isonicotinamide, a Selective, Efficacious, and Well-Tolerated RAF Inhibitor Targeting RAS Mutant Cancers: The Path to the Clinic
Ramurthy, Savithri ; Taft, Benjamin R.; Aversa, Robert J. ; Barsanti, Paul A.; Burger, Matthew T.; et al, Journal of Medicinal Chemistry, 2020, 63(5), 2013-2027

Production Method 2

Reaction Conditions
1.1 Solvents: 1,4-Dioxane ;  3 h, 40 °C
Reference
Spiroconjugated Tetraaminospirenes as Donors in Color-Tunable Charge-Transfer Emitters with Donor-Acceptor Structure
Grenz, David C.; Rose, Daniel; Wossner, Jan S.; Wilbuer, Jennifer; Adler, Florin; et al, Chemistry - A European Journal, 2022, 28(6),

Production Method 3

Reaction Conditions
Reference
Facile synthesis of benzimidazol-2-one derivatives by modified Lossen rearrangement
Eckstein, Zygmunt; Jadach, Tadeusz; Lipczynska-Kochany, Ewa, Journal of Chemical and Engineering Data, 1983, 28(2), 279-81

Production Method 4

Reaction Conditions
1.1 Reagents: Samarium iodide (SmI2) Solvents: Tetrahydrofuran ,  Water ;  3 h, 0 °C
Reference
Construction of Benzimidazolone Derivatives via Aryl Iodide Catalyzed Intramolecular Oxidative C-H Amination
Wang, Yang ; Sun, Yuan-Yuan; Cui, Yi-Mo; Yu, Ying-Xin; Wu, Zheng-Guang, Journal of Organic Chemistry, 2022, 87(5), 3234-3241

5-Bromo-1-methyl-3H-1,3-benzodiazol-2-one Raw materials

5-Bromo-1-methyl-3H-1,3-benzodiazol-2-one Preparation Products

5-Bromo-1-methyl-3H-1,3-benzodiazol-2-one Related Literature

Additional information on 5-Bromo-1-methyl-3H-1,3-benzodiazol-2-one

5-Bromo-1-methyl-3H-1,3-benzodiazol-2-one (CAS No. 84712-08-3): A Comprehensive Overview

5-Bromo-1-methyl-3H-1,3-benzodiazol-2-one (CAS No. 84712-08-3) is a heterocyclic organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its benzodiazolone core structure, is widely utilized as a key intermediate in the synthesis of various biologically active molecules. Its unique chemical properties and versatility make it a valuable asset in modern synthetic chemistry.

The molecular structure of 5-Bromo-1-methyl-3H-1,3-benzodiazol-2-one features a bromine atom at the 5-position and a methyl group at the 1-position of the benzodiazolone ring. This structural configuration imparts distinct electronic and steric properties, which are crucial for its reactivity and application in diverse chemical transformations. Researchers often explore its potential in designing novel pharmaceutical intermediates and functional materials, aligning with the growing demand for innovative compounds in drug discovery and material engineering.

One of the most prominent applications of 5-Bromo-1-methyl-3H-1,3-benzodiazol-2-one is in the development of small-molecule inhibitors and enzyme modulators. Its benzodiazolone scaffold is frequently incorporated into compounds targeting various biological pathways, making it a focal point in the search for new therapeutic agents. Recent studies have highlighted its role in the synthesis of potential candidates for treating neurological disorders and metabolic diseases, topics that are currently trending in biomedical research.

In addition to its pharmaceutical relevance, 5-Bromo-1-methyl-3H-1,3-benzodiazol-2-one is also explored in the field of organic electronics. Its ability to participate in π-stacking interactions and its electron-withdrawing characteristics make it a promising building block for organic semiconductors and light-emitting materials. This aligns with the increasing interest in sustainable and energy-efficient technologies, a hot topic in today's scientific community.

The synthesis of 5-Bromo-1-methyl-3H-1,3-benzodiazol-2-one typically involves the bromination of 1-methyl-3H-1,3-benzodiazol-2-one, followed by purification steps to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its quality for research and industrial applications. The demand for high-purity chemical intermediates like this compound has surged, driven by the expanding pharmaceutical and materials science sectors.

From a market perspective, 5-Bromo-1-methyl-3H-1,3-benzodiazol-2-one is witnessing steady growth due to its broad utility. Suppliers and manufacturers are increasingly focusing on scalable and cost-effective production methods to meet the rising demand. Environmental considerations and green chemistry principles are also being integrated into its synthesis, reflecting the global shift toward sustainable practices in chemical manufacturing.

For researchers and industry professionals, understanding the properties and applications of 5-Bromo-1-methyl-3H-1,3-benzodiazol-2-one is essential. Its role as a versatile intermediate in organic synthesis underscores its importance in advancing scientific and technological innovations. As the fields of drug discovery and material science continue to evolve, compounds like this will remain at the forefront of cutting-edge research.

In summary, 5-Bromo-1-methyl-3H-1,3-benzodiazol-2-one (CAS No. 84712-08-3) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity profile make it a valuable tool for scientists and engineers striving to develop next-generation solutions for global challenges.

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